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Compound of Interest

Compound Name: Palmitoyl myristyl serinate

Cat. No.: B585736 Get Quote

An In-depth Technical Guide on the Core Chemical Structure and Properties of Palmitoyl
Myristyl Serinate

Abstract
Palmitoyl myristyl serinate is a synthetically derived N-acyl amino acid ester with significant

potential in dermatological and cosmetic applications. Its structure, comprising a serine

backbone N-acylated with a palmitoyl group and esterified with a myristyl alcohol, imparts

unique physicochemical properties that make it an effective skin and hair conditioning agent.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and purported biological activities of palmitoyl myristyl serinate.

Drawing parallels from structurally similar molecules, this document explores its potential role in

modulating ceramide metabolism and enhancing skin barrier function. Detailed, representative

experimental protocols for its synthesis and analysis are provided, alongside diagrams

illustrating its potential signaling pathway and experimental workflows to facilitate further

research and development.

Chemical Structure and Identifiers
Palmitoyl myristyl serinate is a complex lipid molecule derived from the amino acid serine.

The structure consists of a serine molecule where the amino group is acylated with palmitic
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acid (a C16 saturated fatty acid) to form an amide linkage, and the carboxyl group is esterified

with myristyl alcohol (a C14 saturated fatty alcohol).

IUPAC Name: tetradecyl (2S)-2-(hexadecanoylamino)-3-hydroxypropanoate[1]

Synonyms: L-Serine, N-(1-oxohexadecyl)-, tetradecyl ester; Ceramide A2[1][2]

CAS Number: 156042-32-9[1][2]

Molecular Formula: C₃₃H₆₅NO₄[1][2]

InChI Key: XSBIBIYYGMXJED-HKBQPEDESA-N[2]

SMILES: CCCCCCCCCCCCCCCC(=O)N--INVALID-LINK--C(=O)OCCCCCCCCCCCCCC[2]

Physicochemical Properties
The physicochemical properties of palmitoyl myristyl serinate are largely dictated by its long

aliphatic chains, making it a lipophilic and waxy substance. While extensive experimental data

is not readily available in the public domain, a combination of computed values and qualitative

descriptions from various sources are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-myristyl-serinate
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-myristyl-serinate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/203U03P988
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-myristyl-serinate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/203U03P988
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitoyl-myristyl-serinate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/203U03P988
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/203U03P988
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/203U03P988
https://www.benchchem.com/product/b585736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 539.87 g/mol [2]

Appearance
White to off-white solid or waxy

substance
Qualitative descriptions

Melting Point Not experimentally determined -

Boiling Point Not experimentally determined -

Solubility
Estimated water solubility:

5.349e-08 mg/L @ 25°C
The Good Scents Company[3]

Soluble in oils and organic

solvents
Qualitative descriptions

LogP (estimated) 12.80 The Good Scents Company[3]

Hydrogen Bond Donors 2 PubChem[1]

Hydrogen Bond Acceptors 4 PubChem

Biological Properties and Signaling Pathways
While direct studies on the specific biological activity of palmitoyl myristyl serinate are

limited, research on analogous N-acyl serinols, particularly N-palmitoyl serinol, provides a

strong basis for a proposed mechanism of action related to skin barrier function. The primary

purported benefit of palmitoyl myristyl serinate is its role as a precursor or modulator of

ceramide synthesis, which is essential for maintaining the integrity of the stratum corneum.

Proposed Mechanism of Action: Modulation of Ceramide
Synthesis
Ceramides are a class of lipid molecules that are major components of the epidermal

permeability barrier. A deficiency in ceramides is associated with various skin conditions,

including atopic dermatitis and psoriasis. N-acylated amino acids and their derivatives are

emerging as important regulators of ceramide metabolism.
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The proposed mechanism for palmitoyl myristyl serinate, based on studies of N-palmitoyl

serinol, involves the stimulation of ceramide production in keratinocytes. This stimulation may

occur through the activation of the cannabinoid receptor 1 (CB1), which in turn upregulates the

de novo synthesis of ceramides and the hydrolysis of sphingomyelin.

Signaling Pathway Diagram
The following diagram illustrates the proposed signaling pathway for the stimulation of

ceramide synthesis by an N-acyl amino acid derivative like palmitoyl myristyl serinate, based

on the activity of N-palmitoyl serinol.
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Caption: Proposed signaling pathway for ceramide synthesis stimulated by Palmitoyl Myristyl
Serinate.

Experimental Protocols
The following sections provide representative experimental protocols for the synthesis,

purification, and analysis of palmitoyl myristyl serinate. These are based on general

methodologies for the synthesis of N-acyl amino acid esters and should be optimized for this

specific compound.

Synthesis of Palmitoyl Myristyl Serinate
This protocol describes a two-step synthesis involving the N-acylation of serine followed by

esterification.
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Step 1: N-Palmitoylation of L-Serine

Materials: L-Serine, Palmitoyl Chloride, Sodium Bicarbonate, Dioxane, Water.

Procedure:

1. Dissolve L-Serine in an aqueous solution of sodium bicarbonate.

2. Cool the solution in an ice bath.

3. Slowly add a solution of palmitoyl chloride in dioxane to the serine solution with vigorous

stirring.

4. Allow the reaction to proceed for several hours at room temperature.

5. Acidify the reaction mixture to precipitate the N-palmitoyl serine.

6. Filter, wash with cold water, and dry the product.

Step 2: Esterification of N-Palmitoyl Serine with Myristyl Alcohol

Materials: N-Palmitoyl Serine, Myristyl Alcohol, Dicyclohexylcarbodiimide (DCC), 4-

Dimethylaminopyridine (DMAP), Dichloromethane (DCM).

Procedure:

1. Dissolve N-palmitoyl serine and myristyl alcohol in anhydrous DCM.

2. Add a catalytic amount of DMAP.

3. Cool the solution in an ice bath and add DCC.

4. Stir the reaction mixture overnight at room temperature.

5. Filter the reaction mixture to remove the dicyclohexylurea byproduct.

6. Wash the filtrate with dilute acid, bicarbonate solution, and brine.
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7. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to

yield crude palmitoyl myristyl serinate.

Purification by Column Chromatography
Materials: Crude Palmitoyl Myristyl Serinate, Silica Gel, Hexane, Ethyl Acetate.

Procedure:

1. Prepare a silica gel column packed in hexane.

2. Dissolve the crude product in a minimal amount of DCM and load it onto the column.

3. Elute the column with a gradient of ethyl acetate in hexane.

4. Collect fractions and monitor by Thin Layer Chromatography (TLC).

5. Combine the pure fractions and evaporate the solvent to obtain purified palmitoyl
myristyl serinate.

Analysis by High-Performance Liquid Chromatography
(HPLC)
A reverse-phase HPLC method can be developed for the analysis of palmitoyl myristyl
serinate.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Procedure:
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1. Prepare a standard solution of purified palmitoyl myristyl serinate in a suitable solvent

(e.g., isopropanol).

2. Inject the standard and sample solutions into the HPLC system.

3. Analyze the resulting chromatograms for retention time and peak area to determine purity

and quantify the compound.

Experimental Workflows
The following diagrams illustrate logical workflows for the synthesis and analysis of palmitoyl
myristyl serinate.
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Caption: Workflow for the synthesis and purification of Palmitoyl Myristyl Serinate.
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Caption: Workflow for assessing the in vitro biological activity on ceramide production.

Conclusion
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Palmitoyl myristyl serinate is a promising molecule with applications in skin and hair care,

primarily due to its role as a conditioning agent and its potential to influence the skin's natural

barrier function. While direct and extensive scientific literature on this specific compound is

sparse, the known functions of its constituent parts and the biological activities of similar N-acyl

amino acid derivatives suggest a valuable role in ceramide metabolism. The provided technical

information, including its chemical properties, a proposed signaling pathway, and

representative experimental protocols, serves as a foundational guide for researchers and

professionals in drug development and cosmetic science to further explore and harness the

potential of palmitoyl myristyl serinate. Further experimental validation of its physicochemical

properties and detailed elucidation of its biological mechanisms of action are warranted to fully

realize its therapeutic and cosmetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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